2-(Tetrahydro-pyran-2-yloxy)-ethylamine

• IUPAC Name: 2-(oxan-2-yloxy)ethanamine
• InChI: InChI=1S/C7H15NO2/c8-4-6-10-7-3-1-2-5-9-7/h7H,1-6,8H2
• InChI Key: GUHZIGLRPPALBJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCOC(C1)OCCN
• Molecular Formula: C7H15NO2
• Molecular Weight: 145.20 g/mol

Description

“2-(Tetrahydro-pyran-2-yloxy)-ethylamine” is a polyethylene glycol (PEG)-based PROTAC linker that can be used in the synthesis of a series of PROTACs. Its IUPAC name is 2-(oxan-2-yloxy)ethanol.

Molecular Structure Analysis

The molecular formula of “2-(Tetrahydro-pyran-2-yloxy)-ethylamine” is C7H14O3. The InChI string is InChI=1S/C7H14O3/c8-4-6-10-7-3-1-2-5-9-7/h7-8H,1-6H2. The SMILES string is OCCOC1CCCCO1.

Physical And Chemical Properties Analysis

The compound has a boiling point of 95°C at 22 mmHg. Its density is 1.077 g/mL at 20°C. It is soluble in acetone, slightly soluble in chloroform, dichloromethane, and ethyl acetate.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

The compound serves as a precursor in the synthesis of various heterocyclic compounds, which are crucial in medicinal chemistry. .

Pharmaceutical Intermediates

As an intermediate, it is used in the production of pharmaceuticals that exhibit anti-inflammatory, anti-microbial, and anti-diabetic properties. .

Analytical Chemistry

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Mechanism of Action

The mechanism of action for “2-(Tetrahydro-pyran-2-yloxy)-ethylamine” is not detailed in the available resources. As a PROTAC linker, it likely plays a role in connecting the two functional groups of a PROTAC molecule.

Future Directions

The future directions for “2-(Tetrahydro-pyran-2-yloxy)-ethylamine” are not detailed in the available resources. Given its role as a PROTAC linker, it may continue to be used in the development of new PROTACs.

Synthesis routes and methods

Procedure details

A solution of 35 g of tetrahydropyran-2-yloxy acetonitrile in 100 ml of ether is added dropwise to a slurry of 10 g of lithium aluminum hydride in 300 ml of ether and 100 ml of tetrahydrofuran. The slurry is refluxed for 210 minutes, cooled, and 25 ml of sat. potassium carbonate solution is added at a rate that maintains gentle reflux. After 90 minutes the slurry is filtered and the solid is washed with ether. The filtrate is evaporated in vacuo and distilled to give 33.6 g of 2-(tetrahydropyran-2-yloxy)ethylamine, boiling point 41.5°-46°C at 0.5-0.8 mm.